Cas no 352-24-9 (ethyl 4,4-difluoro-3-oxobutanoate)

ethyl 4,4-difluoro-3-oxobutanoate Properties

Names and Identifiers

• Ethyl 4,4-difluoro-3-oxobutanoate
• Ethyl 4,4-difluoroacetoacetate
• Ethyl 4,4-difluoro(acetoacetate)
• Ethyl 4,4-difluoro-3-oxobutyrate
• 4,4-difluoro-3-oxo-butyric acid ethyl ester
• 4,4-Difluoro-3-oxobutyric Acid Ethyl Ester
• 4,4-Difluoroacetoacetic Acid Ethyl Ester
• Butanoic acid,4,4-difluoro-3-oxo-,ethyl ester
• ethyl 4.4-difluoro-3-oxobut
• Ethyl difluoroacetoacetate
• ethyl difluoromethyl acetoacetate
• HF2CCOCH2CO2Et
• Butanoic acid, 4,4-difluoro-3-oxo-, ethyl ester
• ethyl4,4-difluoro-3-oxobutanoate
• ethyl 4,4-difluoro-3-oxo-butanoate
• PubChem21933
• KSC573S5N
• ethyl4,4-difluoro-3-oxobutyrate
• CBDPWKVOPADMJC-UHFFFAOYSA-N
• ethyl 4,4-difluoro-3-ketobut
• 352-24-9
• ethyl 4,4-difluoro-3-ketobutyrate
• FT-0601864
• SY016930
• AKOS000305790
• SCHEMBL18890
• DTXSID2059851
• EN300-65605
• MFCD00039277
• E1018
• EINECS 206-519-0
• AM803758
• J-520947
• CS-W009248
• F8888-6294
• 4,4-difluoro-3-oxo-butanoic acid ethyl ester
• 4,4-Difluoro-3-oxobutanoic acid ethyl ester
• DS-14761
• FD2057
• NS00029805
• Ethyl 4,4-Difluoro-3-oxobutyrate; 4,4-Difluoro-3-oxo-butanoic Acid Ethyl Ester; 4,4-Difluoro-3-oxo-butyric Acid Ethyl Ester; 4,4-Difluoro-3-oxobutanoic Acid Ethyl Ester; Ethyl 4,4-Difluoro-3-oxobutanoate;
• DB-048758
• DTXCID1038957
• STK312810
• +Expand

• MDL： MFCD00039277
• InChIKey： CBDPWKVOPADMJC-UHFFFAOYSA-N
• Inchi： 1S/C6H8F2O3/c1-2-11-5(10)3-4(9)6(7)8/h6H,2-3H2,1H3
• SMILES： FC([H])(C(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O)F

Computed Properties

• Exact Mass: 166.04400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 166.044
• Heavy Atom Count: 11
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.77380
• PSA: 43.37000
• Refractive Index: 1.407
• Boiling Point: 160°C(lit.)
• Melting Point: -46°C(lit.)
• Flash Point: 68℃
• Density: 1,61 g/cm3

ethyl 4,4-difluoro-3-oxobutanoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26
• Risk Phrases：R10
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H315-H319
• Warning Statement： P305 + P351 + P338
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 10-36/37/38-36/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT, FLAMMABLE

ethyl 4,4-difluoro-3-oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%